Cas no 5096-57-1 ((S)-(-)-Canadine)
(S)-(-)-Canadine structure
Product Name:(S)-(-)-Canadine
(S)-(-)-Canadine Chemical and Physical Properties
Names and Identifiers
-
- canadine
- 13aa-Berbine,9,10-dimethoxy-2,3-(methylenedioxy)- (8CI)
- 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-, (S)-
- Canadine (6CI,7CI)
- (-)-Canadine
- (-)-Tetrahydroberberine
- (-)-a-Canadine
- (S)-(-)-7,8,13,13a-Tetrahydroberberine
- (S)-(-)-Canadine
- (S)-(-)-Tetrahydroberberine
- (S)-Canadine
- 9,10-Dimethoxy-2,3-(methylenedioxy)-13aa-berbine
- l-Canadine
- a-Canadine
- HDHHC
- HU243
- [ "(S)-(-)-Canadine", " Tetrahydroberberine" ]
- Canadine l-form
- (S)-Tetrahydroberberine
- Q97V5BUT9D
- 9,10-Dimethoxy-2,3-(methylenedioxy)berbine
- Tetrahydroberberine,THB
- Q4382087
- CS-0016842
- Canadine (Tetrahydroberberine)
- AKOS032962408
- 9,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-benzo[g][1,3]benzodioxolo[5,6-a]quinolizine
- EINECS 225-815-0
- Z2216911272
- (13aS)-9,10-dimethoxy-5,8,13,13a-tetrahydro-6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
- FS-9942
- CHEMBL490533
- (13aS)-5, 8, 13, 13a-tetrahydro-9, 10-dimethoxy-6H-benzo[g] -1,3-benzodioxolo[5, 6-a]quinolizine
- 5,6,13,13a-Tetrahydro-9,10-dimethoxy-2,3-(methylenedioxy)-8H-dibenzo(a,g)quinolizine
- (13aS)-9,10-dimethoxy-5,8,13,13a-tetrahydro-2H,6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
- 5096-57-1
- NSC 36351
- (13aS)-5,8,13,13a-Tetrahydro-9,10-dimethoxy-6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine
- .ALPHA.-CANADINE
- UNII-Q97V5BUT9D
- 6H-BENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINE, 5,8,13,13A-TETRAHYDRO-9,10-DIMETHOXY-, (13AS)-
- HY-N1418
- 6H-Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-, (S)-
- CHEBI:16592
- alpha-canadine
- Canadine, (-)-
- (1S)-16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-2,4(8),9,15(20),16,18-hexaene
- SCHEMBL432394
- CCG-36046
- DTXSID10110003
- C03329
- BDBM50429047
- 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-, (13aS)-
- 13a-alpha-BERBINE, 9,10-DIMETHOXY-2,3-(METHYLENEDIOXY)-
- CANADINE L-FORM [MI]
- NS00032174
- Canadine, (.+-.)-
- Berbine, 9,10-dimethoxy-2,3-(methylenedioxy)-, (.+-.)-
- SMR000393885
- 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10,dimethoxy-, (.+-.)-
- DL-Canadine
- Tetrahydroumbellatine
- MLS001202314
- (.+-.)-Canadine
- Tetrahydroberberine
- (.+-.)-Tetrahydroberberine
- CANADINE (DL-)
- MLSMR
- Xanthopuccine
- 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-, (13aS)-
-
- Inchi: 1S/C20H21NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,8-9,16H,5-7,10-11H2,1-2H3/t16-/m0/s1
- InChI Key: VZTUIEROBZXUFA-INIZCTEOSA-N
- SMILES: O1COC2C1=CC1=C(C=2)CCN2CC3C(=C(C=CC=3C[C@H]21)OC)OC
Computed Properties
- Exact Mass: 339.14700
- Monoisotopic Mass: 339.14705815 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.2
- Molecular Weight: 339.4
- XLogP3: 3.1
Experimental Properties
- Color/Form: Powder
- Density: 1.2270 (rough estimate)
- Melting Point: 135°
- Boiling Point: 475.36°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- PSA: 40.16000
- LogP: 3.02590
- Specific Rotation: D22 -308°; -317° (c = 0.28; 0.4, both in methanol)
(S)-(-)-Canadine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:1544
- HazardClass:6.1(b)
- PackingGroup:III
(S)-(-)-Canadine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C175180-25mg |
(S)-(-)-Canadine |
5096-57-1 | 25mg |
$ 234.00 | 2023-09-08 | ||
| TRC | C175180-250mg |
(S)-(-)-Canadine |
5096-57-1 | 250mg |
$ 1774.00 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3574-1 mg |
Canadine |
5096-57-1 | 1mg |
¥2035.00 | 2022-04-26 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504597-25 mg |
(S)-(-)-Canadine, |
5096-57-1 | 25mg |
¥2,858.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504597-25mg |
(S)-(-)-Canadine, |
5096-57-1 | 25mg |
¥2858.00 | 2023-09-05 | ||
| TargetMol Chemicals | TN3574-5mg |
Canadine |
5096-57-1 | 5mg |
¥ 1900 | 2024-07-20 | ||
| TargetMol Chemicals | TN3574-5 mg |
Canadine |
5096-57-1 | 98% | 5mg |
¥ 9,200 | 2023-07-11 | |
| TargetMol Chemicals | TN3574-1 mL * 10 mM (in DMSO) |
Canadine |
5096-57-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 9200 | 2023-09-15 | |
| A2B Chem LLC | AG25633-1mg |
Canadine |
5096-57-1 | ≥98% | 1mg |
$24.00 | 2024-04-19 | |
| A2B Chem LLC | AG25633-5mg |
Canadine |
5096-57-1 | ≥98% | 5mg |
$99.00 | 2024-04-19 |
(S)-(-)-Canadine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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